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Compound of Interest

Compound Name: 3-Methyladenine-d3

Cat. No.: B015328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyladenine (3-MA) is a well-established inhibitor of autophagy, primarily acting through

the inhibition of Class III phosphatidylinositol 3-kinases (PI3K).[1][2][3] Its deuterated analog, 3-
Methyladenine-d3 (3-MA-d3), serves as a valuable tool in research and development, often

used as an internal standard for quantitative analysis by mass spectrometry (MS) or as a tracer

in metabolic studies.[4]

Due to its limited solubility at room temperature, preparing stable and accurate stock solutions

of 3-MA-d3 requires specific procedures.[5][6] These application notes provide detailed

protocols for the proper preparation, storage, and handling of 3-Methyladenine-d3 solutions to

ensure experimental consistency and efficacy.

Quantitative Data Summary
The following tables summarize the key chemical properties and recommended conditions for

preparing and storing 3-Methyladenine-d3 solutions.

Table 1: Chemical and Physical Properties of 3-Methyladenine-d3
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Property Value Source

Molecular Formula C₆D₃H₄N₅

Molecular Weight 152.17 g/mol

Appearance Solid, crystalline solid [7]

Purity ≥98% (CP), ≥98 atom % D

Storage (Solid)
4°C, sealed, away from

moisture and light
[8]

Table 2: Solubility and Stock Solution Parameters for 3-Methyladenine-d3

Solvent Solubility
Recommended
Stock
Concentration

Notes

DMSO
Up to 41.67 mg/mL

(273.84 mM)
50-100 mM

Requires warming (up

to 60°C) and/or

sonication for

complete dissolution.

[8] Use anhydrous

DMSO as absorbed

moisture can reduce

solubility.[9]

Water / Aqueous

Buffers

~3-5 mg/mL (~20-33

mM)
10 mM

Requires warming

(40-60°C) and

sonication to aid

dissolution.[1][10]

Aqueous solutions are

less stable and not

recommended for

long-term storage.[7]

Ethanol ~8 mg/mL (~53 mM) 50 mM
Warming may be

required.
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Table 3: Storage and Stability of 3-Methyladenine-d3 Stock Solutions

Solvent
Storage
Temperature

Stability Duration Recommendations

DMSO -80°C 6 months [4][8]

DMSO -20°C 1 month [4][8]

Aqueous Solutions 4°C ≤ 1 day
Prepare fresh before

each use.[7][11]

Note: To ensure product integrity, aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.[1][4]

Visualizations
Experimental Workflow: Stock Solution Preparation
The following diagram outlines the general workflow for preparing a sterile, concentrated stock

solution of 3-Methyladenine-d3 in DMSO.
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Preparation Steps

Storage

1. Weigh 3-MA-d3 Powder

2. Add Anhydrous DMSO

3. Dissolve with Heat & Vortex

4. Sterile Filter (0.22 µm)

5. Aliquot into Tubes

Transfer to sterile environment

6. Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing 3-MA-d3 stock solution.

Signaling Pathway: Mechanism of Action
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3-Methyladenine inhibits autophagy by blocking the activity of Class III PI3K (Vps34), which is

essential for the formation of the autophagosome.

Class III PI3K (Vps34)

PI(3)P Production

Autophagosome Formation

Autophagy

3-Methyladenine

 inhibits

Click to download full resolution via product page

Caption: Inhibition of autophagy by 3-Methyladenine.

Experimental Protocols
Protocol 1: Preparation of a 100 mM 3-Methyladenine-d3
Stock Solution in DMSO
This protocol is suitable for creating a concentrated stock for long-term storage.

Materials:

3-Methyladenine-d3 powder (MW: 152.17 g/mol )
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Anhydrous (molecular sieve-dried) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Water bath or heat block set to 50-60°C

Vortex mixer

Sterile 0.22 µm syringe filter (optional, for sterile applications)

Procedure:

Calculation: To prepare 1 mL of a 100 mM stock solution, calculate the required mass:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.1 mol/L × 0.001 L × 152.17 g/mol × 1000 mg/g = 15.22 mg

Weighing: Accurately weigh 15.22 mg of 3-Methyladenine-d3 powder and transfer it to a

sterile tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube.

Dissolution: Vortex the solution vigorously. Place the tube in a water bath or on a heat block

at 50-60°C for 5-10 minutes to facilitate dissolution.[8] Intermittently vortex until the powder is

completely dissolved and the solution is clear.

Sterilization (Optional): For use in cell culture, allow the solution to cool to room temperature

and then sterilize by passing it through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Distribute the stock solution into single-use aliquots (e.g., 20 µL) in

sterile microcentrifuge tubes. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.[4][8] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mM 3-Methyladenine-d3
Working Solution in Cell Culture Medium
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This protocol is recommended for preparing fresh solutions immediately before an experiment

to avoid degradation and potential solvent toxicity in sensitive cell lines.[11]

Materials:

3-Methyladenine-d3 powder (MW: 152.17 g/mol )

Pre-warmed (37°C) sterile cell culture medium (e.g., DMEM, RPMI)

Sterile conical tubes

Water bath set to 37-50°C

Sterile 0.22 µm syringe filter

Procedure:

Calculation: To prepare 10 mL of a 10 mM working solution, calculate the required mass:

Mass (mg) = 0.01 mol/L × 0.01 L × 152.17 g/mol × 1000 mg/g = 15.22 mg

Weighing: Aseptically weigh 15.22 mg of 3-Methyladenine-d3 powder and transfer it to a 15

mL or 50 mL sterile conical tube.

Dissolution: Add 10 mL of pre-warmed (37°C) cell culture medium to the tube. Tightly cap the

tube and place it in a water bath (37-50°C). Vortex or invert the tube periodically until the

solid is fully dissolved.[10][11] This may take several minutes.

Sterilization: Filter the solution through a sterile 0.22 µm syringe filter to ensure sterility

before adding it to cell cultures.[1]

Application: Use the freshly prepared solution immediately for your experiment. Do not store

aqueous solutions of 3-MA-d3.[7][9]

Safety and Handling Precautions
3-Methyladenine-d3 should be handled as a potentially hazardous chemical.[7]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.[12][13]

Handling: Avoid inhalation of dust, and prevent contact with skin and eyes.[7] Handle in a

well-ventilated area or a chemical fume hood.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015328#how-to-prepare-3-methyladenine-d3-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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